Cas no 83217-89-4 (1β-Hydroxy-β-eudesmol)

1β-Hydroxy-β-eudesmol structure
1β-Hydroxy-β-eudesmol structure
1β-Hydroxy-β-eudesmol
83217-89-4
C15H26O2
238.365745067596
1080630
13969455

1β-Hydroxy-β-eudesmol Properties

Names and Identifiers

    • 1β-Hydroxy-β-eudesmol
    • (2R,4aR,5R,8aS)-Decahydro-5-hydroxy-α,α,4a-trimethyl-8-methylene-2-naphthalenemethanol (ACI)
    • 2-Naphthalenemethanol, decahydro-5-hydroxy-α,α,4a-trimethyl-8-methylene-, [2R-(2α,4aα,5α,8aβ)]- (ZCI)
    • Eudesma-4(15)-en-1β,11-diol
    • 1beta-Hydroxy-beta-eudesmol
    • 83217-89-4
    • 6-(1-hydroxy-1-methyl-ethyl)-8a-methyl-4-methylene-decahydro-naphthalen-1-ol
    • CHEBI:216298
    • (1S,4aR,6S,8aS)-6-(2-hydroxypropan-2-yl)-8a-methyl-4-methylidene-1,2,3,4a,5,6,7,8-octahydronaphthalen-1-ol
    • Ent-4(15)-eudesmen-1alpha,11-diol
    • CHEMBL1079685
    • 1?-Hydroxy-?-eudesmol
    • (1R,4aS,6R,8aR)-6-(2-hydroxypropan-2-yl)-8a-methyl-4-methylidene-1,2,3,4a,5,6,7,8-octahydronaphthalen-1-ol
    • AKOS032962698
    • Ent-4(15)-eudesmen-1α,11-diol
    • +Expand
    • MQOLOUZWNJHZLN-QVHKTLOISA-N
    • 1S/C15H26O2/c1-10-5-6-13(16)15(4)8-7-11(9-12(10)15)14(2,3)17/h11-13,16-17H,1,5-9H2,2-4H3/t11-,12+,13-,15-/m1/s1
    • C[C@]12[C@H](O)CCC(=C)[C@@H]1C[C@@H](CC2)C(O)(C)C

Computed Properties

  • 238.19300
  • 2
  • 2
  • 1
  • 238.193280068g/mol
  • 17
  • 321
  • 0
  • 4
  • 0
  • 0
  • 0
  • 1
  • 2.2
  • 40.5Ų

Experimental Properties

  • 2.89080
  • 40.46000
  • 344.4±35.0 °C at 760 mmHg
  • 152 ºC
  • 0.0±1.7 mmHg at 25°C
  • 154.6±20.5 °C
  • Very slightly soluble (0.17 g/l) (25 º C),
  • Powder
  • 1.03±0.1 g/cm3 (20 ºC 760 Torr),

1β-Hydroxy-β-eudesmol Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AH57153-5mg
1β-Hydroxy-β-eudesmol
 83217-89-4 97.5%
5mg
 $660.00 2024-04-19
Cooke Chemical
M3071935-5mg
1β-Hydroxy-β-eudesmol
 83217-89-4 95%
5mg
 RMB 2016.00 2023-09-07
TargetMol Chemicals
TN2668-5 mg
1beta-Hydroxy-beta-eudesmol
 83217-89-4 98%
5mg
 ￥ 3,090
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H58600-5 mg
1β-Hydroxy-β-eudesmol
 83217-89-4
5mg
 ¥4480.0 2021-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2668-1 mg
1beta-Hydroxy-beta-eudesmol
 83217-89-4
1mg
 ￥2275.00 2022-04-26

1β-Hydroxy-β-eudesmol Synthesis

Synthetic Circuit 1

1779-49-3 1779-49-3
117212-60-9 117212-60-9
83217-89-4 83217-89-4
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide
1.2 Solvents: Dimethyl sulfoxide
Reference
Total synthesis of (+)-balanitol and of (+)-selin-4-(15)-ene-1β,11-diol
Anglea, Timothy A.; et al, Tetrahedron, 1987, 43(23), 5537-43

Synthetic Circuit 2

473-15-4 473-15-4
83217-89-4 83217-89-4
Reaction Conditions
1.1 Catalysts: Cytochrome CYP102 Solvents: Water ;  4 h, 37 °C
Reference
Bioconversion of substituted naphthalenes and β-eudesmol with the cytochrome P450 BM3 variant F87V
Misawa, Norihiko; et al, Applied Microbiology and Biotechnology, 2011, 90(1), 147-157

Synthetic Circuit 3

117212-59-6 117212-59-6
83217-89-4 83217-89-4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
2.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide
2.2 Solvents: Dimethyl sulfoxide
Reference
Total synthesis of (+)-balanitol and of (+)-selin-4-(15)-ene-1β,11-diol
Anglea, Timothy A.; et al, Tetrahedron, 1987, 43(23), 5537-43

Synthetic Circuit 4

117212-57-4 117212-57-4
83217-89-4 83217-89-4
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Ethanol
1.2 Reagents: Acetone
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
3.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide
3.2 Solvents: Dimethyl sulfoxide
Reference
Total synthesis of (+)-balanitol and of (+)-selin-4-(15)-ene-1β,11-diol
Anglea, Timothy A.; et al, Tetrahedron, 1987, 43(23), 5537-43

Synthetic Circuit 5

117212-56-3 117212-56-3
83217-89-4 83217-89-4
Reaction Conditions
1.1 Reagents: Magnesium silicate Solvents: Ethyl acetate
2.1 Reagents: Sodium borohydride Solvents: Ethanol
2.2 Reagents: Acetone
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
4.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide
4.2 Solvents: Dimethyl sulfoxide
Reference
Total synthesis of (+)-balanitol and of (+)-selin-4-(15)-ene-1β,11-diol
Anglea, Timothy A.; et al, Tetrahedron, 1987, 43(23), 5537-43

Synthetic Circuit 6

117212-55-2 117212-55-2
83217-89-4 83217-89-4
Reaction Conditions
1.1 Reagents: Silica Solvents: Ethyl acetate
2.1 Reagents: Magnesium silicate Solvents: Ethyl acetate
3.1 Reagents: Sodium borohydride Solvents: Ethanol
3.2 Reagents: Acetone
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
5.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide
5.2 Solvents: Dimethyl sulfoxide
Reference
Total synthesis of (+)-balanitol and of (+)-selin-4-(15)-ene-1β,11-diol
Anglea, Timothy A.; et al, Tetrahedron, 1987, 43(23), 5537-43

Synthetic Circuit 7

117306-05-5 117306-05-5
117212-54-1 117212-54-1
83217-89-4 83217-89-4
Reaction Conditions
1.1 Reagents: Oxygen Solvents: Methanol
2.1 Reagents: Silica Solvents: Ethyl acetate
3.1 Reagents: Magnesium silicate Solvents: Ethyl acetate
4.1 Reagents: Sodium borohydride Solvents: Ethanol
4.2 Reagents: Acetone
5.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
6.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide
6.2 Solvents: Dimethyl sulfoxide
Reference
Total synthesis of (+)-balanitol and of (+)-selin-4-(15)-ene-1β,11-diol
Anglea, Timothy A.; et al, Tetrahedron, 1987, 43(23), 5537-43

Synthetic Circuit 8

117306-04-4 117306-04-4
117212-65-4 117212-65-4
83217-89-4 83217-89-4
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
2.1 Reagents: Oxygen Solvents: Methanol
3.1 Reagents: Silica Solvents: Ethyl acetate
4.1 Reagents: Magnesium silicate Solvents: Ethyl acetate
5.1 Reagents: Sodium borohydride Solvents: Ethanol
5.2 Reagents: Acetone
6.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
7.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide
7.2 Solvents: Dimethyl sulfoxide
Reference
Total synthesis of (+)-balanitol and of (+)-selin-4-(15)-ene-1β,11-diol
Anglea, Timothy A.; et al, Tetrahedron, 1987, 43(23), 5537-43

Synthetic Circuit 9

71697-77-3 71697-77-3
17082-61-0 17082-61-0
83217-89-4 83217-89-4
Reaction Conditions
1.1 Solvents: Pentane
2.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
3.1 Reagents: Oxygen Solvents: Methanol
4.1 Reagents: Silica Solvents: Ethyl acetate
5.1 Reagents: Magnesium silicate Solvents: Ethyl acetate
6.1 Reagents: Sodium borohydride Solvents: Ethanol
6.2 Reagents: Acetone
7.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
8.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide
8.2 Solvents: Dimethyl sulfoxide
Reference
Total synthesis of (+)-balanitol and of (+)-selin-4-(15)-ene-1β,11-diol
Anglea, Timothy A.; et al, Tetrahedron, 1987, 43(23), 5537-43

Synthetic Circuit 10

87859-10-7 87859-10-7
71697-78-4 71697-78-4
83217-89-4 83217-89-4
Reaction Conditions
1.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane
2.1 Solvents: Pentane
3.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
4.1 Reagents: Oxygen Solvents: Methanol
5.1 Reagents: Silica Solvents: Ethyl acetate
6.1 Reagents: Magnesium silicate Solvents: Ethyl acetate
7.1 Reagents: Sodium borohydride Solvents: Ethanol
7.2 Reagents: Acetone
8.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
9.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide
9.2 Solvents: Dimethyl sulfoxide
Reference
Total synthesis of (+)-balanitol and of (+)-selin-4-(15)-ene-1β,11-diol
Anglea, Timothy A.; et al, Tetrahedron, 1987, 43(23), 5537-43

Synthetic Circuit 11

485403-17-6 485403-17-6
117212-63-2 117212-63-2
83217-89-4 83217-89-4
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
2.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane
3.1 Solvents: Pentane
4.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
5.1 Reagents: Oxygen Solvents: Methanol
6.1 Reagents: Silica Solvents: Ethyl acetate
7.1 Reagents: Magnesium silicate Solvents: Ethyl acetate
8.1 Reagents: Sodium borohydride Solvents: Ethanol
8.2 Reagents: Acetone
9.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
10.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide
10.2 Solvents: Dimethyl sulfoxide
Reference
Total synthesis of (+)-balanitol and of (+)-selin-4-(15)-ene-1β,11-diol
Anglea, Timothy A.; et al, Tetrahedron, 1987, 43(23), 5537-43

Synthetic Circuit 12

16750-82-6 16750-82-6
83217-89-4 83217-89-4
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform
2.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
3.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane
4.1 Solvents: Pentane
5.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
6.1 Reagents: Oxygen Solvents: Methanol
7.1 Reagents: Silica Solvents: Ethyl acetate
8.1 Reagents: Magnesium silicate Solvents: Ethyl acetate
9.1 Reagents: Sodium borohydride Solvents: Ethanol
9.2 Reagents: Acetone
10.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
11.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide
11.2 Solvents: Dimethyl sulfoxide
Reference
Total synthesis of (+)-balanitol and of (+)-selin-4-(15)-ene-1β,11-diol
Anglea, Timothy A.; et al, Tetrahedron, 1987, 43(23), 5537-43

Synthetic Circuit 13

52154-82-2 52154-82-2
22972-51-6 22972-51-6
83217-89-4 83217-89-4
Reaction Conditions
1.1 Reagents: Chromium trioxide ,  Sulfuric acid Solvents: Diethyl ether ,  Acetone ,  Water
2.1 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform
3.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
4.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane
5.1 Solvents: Pentane
6.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
7.1 Reagents: Oxygen Solvents: Methanol
8.1 Reagents: Silica Solvents: Ethyl acetate
9.1 Reagents: Magnesium silicate Solvents: Ethyl acetate
10.1 Reagents: Sodium borohydride Solvents: Ethanol
10.2 Reagents: Acetone
11.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
12.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide
12.2 Solvents: Dimethyl sulfoxide
Reference
Total synthesis of (+)-balanitol and of (+)-selin-4-(15)-ene-1β,11-diol
Anglea, Timothy A.; et al, Tetrahedron, 1987, 43(23), 5537-43

1β-Hydroxy-β-eudesmol Raw materials

1β-Hydroxy-β-eudesmol Preparation Products

1β-Hydroxy-β-eudesmol Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:83217-89-4)
TANG SI LEI
15026964105
2881489226@qq.com

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